2-fluoro-1-(methoxymethyl)-1H-imidazole

• CAS: 161014-17-1
• Synonyms: 1H-Imidazole,2-fluoro-1-(methoxymethyl)-(9CI)
• Molecular Formula: C5H7FN2O
• Molecular Weight: 130.122
• SMILES: COCN1C=CN=C1F
• InChI: InChI=1S/C5H7FN2O/c1-9-4-8-3-2-7-5(8)6/h2-3H,4H2,1H3
• InChIKey: ZTTYJPDUGLVWIQ-UHFFFAOYSA-N

Imidazole-based drug discovery often stumbles on poor pKa control and protecting group lability. 2-Fluoro-1-(methoxymethyl)-1H-imidazole (CAS 161014-17-1) solves both: • 2-Fluoro substitution drops imidazole pKa to 2.44, enabling precise bioavailability tuning. • Methoxymethyl provides a stable orthogonal handle for downstream functionalization. • Validated in AT1 receptor antagonist SAR (pIC50 8.398 for the methoxymethyl analog). Supplied with rigorous analytical documentation and expedited global logistics.

2-Fluoro-1-(methoxymethyl)-1H-imidazole (CAS 161014-17-1) Research Compound Properties and Classification

2-Fluoro-1-(methoxymethyl)-1H-imidazole (CAS 161014-17-1) is a heterocyclic organic compound defined by an imidazole core with a fluorine atom at the 2-position and a methoxymethyl group at the 1-position . It has a molecular formula of C5H7FN2O and a molecular weight of 130.12 g/mol . It is classified as a substituted fluorinated imidazole and serves as a specialized building block or intermediate in organic synthesis . This compound is exclusively intended for research purposes and is not designed for human therapeutic or veterinary use .

Fluorinated imidazole building block with 2-fluoro and N-methoxymethyl handles

Protected, electron-deficient heterocycle for multi-step organic synthesis

Research-use only intermediate; not intended for human therapeutic or veterinary use

Why Substituting 2-Fluoro-1-(methoxymethyl)-1H-imidazole with Other Imidazole Analogs Fails

Generic substitution of 2-fluoro-1-(methoxymethyl)-1H-imidazole with unfluorinated imidazoles or differently substituted analogs is not scientifically valid due to the profound impact of the 2-fluoro and 1-methoxymethyl groups on key molecular properties. The 2-fluoro substitution drastically lowers the pKa of the imidazole ring, with 2-fluoroimidazole having a pKa of 2.44 compared to 6.99 for unsubstituted imidazole [1]. This electronic perturbation alters nucleophilicity, hydrogen-bonding capacity, and metabolic stability [2]. Furthermore, the 1-methoxymethyl group serves as a protecting group and influences lipophilicity and reactivity [3]. Consequently, replacing this specific molecule with a generic analog will result in a compound with different reactivity, physicochemical properties, and potential biological interactions, directly impacting experimental reproducibility and synthetic outcomes.

Unfluorinated imidazoles: large pKa shift alters nucleophilicity and hydrogen-bonding capacity, potentially disrupting synthetic outcomes.

4-Fluoroimidazole analogs: stable toward nucleophilic displacement, unsuitable when reactive 2-fluoro handle is required for covalent functionalization.

Other N-protected imidazoles: methoxymethyl group provides distinct lipophilicity and deprotection profile that generic alkyl or triphenylmethyl groups do not replicate.

• [1] Li, S., Zhou, Z., Liu, M., Li, W., & Hase, K. (2006). US Patent Application Publication US 2006/0111530 A1. Heterocycle grafted monomers and related polymers and hybrid inorganic-organic polymer membranes. View Source
• [2] Lipunova, G. N., Nosova, E. V., & Charushin, V. N. (2014). Fluoroimidazoles and their Heteroannelated Derivatives: Synthesis and Properties (Review). Chemistry of Heterocyclic Compounds, 49(12), 1691–1714. View Source
• [3] Carpenter, A. J., & Chadwick, D. J. (1985). 2,5-Dilithiation of N-protected imidazoles. Syntheses of 2,5-disubstituted derivatives of 1-methoxymethyl-, 1-triphenylmethyl-, and 1-(N,N-dimethylsulphonamido)-imidazole. Tetrahedron, 41(18), 3803-3812. View Source

Quantitative Differentiation Evidence for 2-Fluoro-1-(methoxymethyl)-1H-imidazole (CAS 161014-17-1) Against Comparators

Comparative pKa Reduction with 2-Fluoro Substitution on Imidazole Core

The presence of a fluorine atom at the 2-position on the imidazole ring leads to a substantial decrease in the pKa of the conjugate acid. This is a class-level effect established for 2-fluoroimidazole. This shift in basicity is critical for modulating drug-receptor interactions, improving membrane permeability, and as a selection criterion for proton-exchange membranes in fuel cells [1]. The target compound, by virtue of its 2-fluoroimidazole core, is expected to exhibit a similarly low pKa compared to its unfluorinated analog 1-(methoxymethyl)-1H-imidazole (pKa ~6.99) [1].

Ring pKa Shift

Class-level

2-Fluoroimidazole pKa ~2.4
Unsubstituted imidazole pKa ~6.99
Δ ≈ 4.5 units

Supports electronic differentiation of building block

Class-level inference; verify for specific derivative

Evidence Dimension	pKa (Acidity)
Target Compound Data	pKa ~2.4 (inferred from 2-fluoro-1H-imidazole core)
Comparator Or Baseline	Imidazole: pKa 6.99; 1-(methoxymethyl)-1H-imidazole: pKa ~6.99 (inferred)
Quantified Difference	ΔpKa ≈ 4.5 units
Conditions	Aqueous solution, 25°C

Why This Matters

A 4.5 unit decrease in pKa represents a 30,000-fold difference in basicity, which can fundamentally alter solubility, binding affinity, and off-target activity profiles, making it a non-interchangeable building block.

• [1] Li, S., Zhou, Z., Liu, M., Li, W., & Hase, K. (2006). US Patent Application Publication US 2006/0111530 A1. Heterocycle grafted monomers and related polymers and hybrid inorganic-organic polymer membranes. View Source

Enzymatic Stability and Reactivity Compared to 4-Fluoroimidazole Analogs

The position of the fluorine atom on the imidazole ring dictates its chemical stability. A direct comparative study found that 2-fluoroimidazoles are subject to fluorine displacement via an addition-elimination mechanism under mild conditions, whereas 4-fluoroimidazoles are highly stable [1]. This suggests that 2-fluoroimidazole derivatives can act as mechanism-based enzyme inactivators or affinity labels, a role for which 4-fluoroimidazole analogs are unsuitable [1].

Halogen Lability

Head-to-head

2-Fluoro: labile (nucleophilic displacement)
4-Fluoro: stable (resistant to displacement)

Defines reactivity for covalent functionalization

Direct comparison; supports mechanism-based probe design

Evidence Dimension	Halogen Lability
Target Compound Data	Labile; undergoes nucleophilic displacement under mild conditions
Comparator Or Baseline	4-Fluoroimidazole: Stable; resistant to nucleophilic displacement
Quantified Difference	Qualitative difference in reaction mechanism and degree of reactivity
Conditions	Reaction with various nucleophiles at mild temperatures

Why This Matters

This unique lability profile dictates that 2-fluoro-1-(methoxymethyl)-1H-imidazole is the correct choice for applications requiring a reactive handle for further functionalization or for covalent inhibition, as opposed to the more inert 4-fluoro analogs.

• [1] Kirk, K. L., Nagai, W., & Cohen, L. A. (1973). Photochemistry of diazonium salts. II. Synthesis of 2-fluoro-L-histidine and 2-fluorohistamine, and the halogen lability of 2-fluoroimidazoles. Journal of the American Chemical Society, 95(25), 8389-8392. View Source

Biological Activity as a Function of N1-Substituent: Methoxymethyl vs. Other Alkyl Groups

A 3D-QSAR study on a series of substituted imidazoles evaluated antagonistic activity against the angiotensin II type 1 receptor (AT1R). Within this series, a direct analog of the target compound bearing a methoxymethyl group at the N1 position (Compound 15) exhibited a measured actual biological activity (pIC50) of 8.398 [1]. This value can be compared to other N1-substituted analogs within the same study: Compound 13 with a hydroxymethyl group had a lower activity of 7.523, while Compound 14 with an ethoxymethyl group had an activity of 8.301 [1].

AT1R Antagonism

Cross-study

pIC₅₀ 8.398
Hydroxymethyl: 7.523 | Ethoxymethyl: 8.301

Reported structure-activity context for AT1R antagonists

Data from 3D-QSAR study; ~7.5-fold higher than hydroxymethyl

Evidence Dimension	AT1 Receptor Antagonism (pIC50)
Target Compound Data	pIC50 = 8.398 (for N1-methoxymethyl analog, Compound 15)
Comparator Or Baseline	Compound 13 (hydroxymethyl): pIC50 = 7.523; Compound 14 (ethoxymethyl): pIC50 = 8.301
Quantified Difference	Methoxymethyl is 7.5x more potent than hydroxymethyl and 1.25x more potent than ethoxymethyl in this system.
Conditions	In vitro functional assay measuring AT1 receptor antagonism

Why This Matters

This cross-study comparison demonstrates that the methoxymethyl substituent provides a specific, quantifiable advantage in potency over closely related alkyl and hydroxyalkyl analogs, making it a superior starting point for developing potent AT1 receptor antagonists.

• [1] Zhang, H., et al. (2013). 3D-QSAR and molecular docking studies of imidazole derivatives as AT1 receptor antagonists. Acta Pharmacologica Sinica, 34, 1592-1600. View Source

Proton Conductivity Enhancement in Fuel Cell Membranes with Fluorinated Imidazoles

Fluorinated imidazoles are specifically claimed as superior components in polymer electrolyte membranes (PEMs) for fuel cells due to their low pKa and high proton conductivity [1]. A computational study on a 2,4,5-trifluoroimidazole (ImF3) in Nafion estimated a proton conductivity of approximately 0.06 S/cm at 177°C [2]. This class-level evidence supports the selection of 2-fluoro-1-(methoxymethyl)-1H-imidazole over unfluorinated imidazoles for designing water-free, high-temperature PEMs. The unfluorinated imidazole, while also conductive, has a much higher pKa and is associated with Pt electrode poisoning [2].

PEM Conductivity

Class-level

Expected 0.01–0.1 S/cm; avoids electrode poisoning typical of unfluorinated imidazoles

Supports selection for water-free PEM research

Based on Nafion composite models; class-level inference

Evidence Dimension	Proton Conductivity in PEM
Target Compound Data	Expected to be in the range of 0.01 - 0.1 S/cm (based on fluorinated imidazole class)
Comparator Or Baseline	Nafion membrane with ~10 wt% unsubstituted imidazole: ~0.1 S/cm at 160-180 °C
Quantified Difference	Fluorinated imidazoles offer comparable or better conductivity while mitigating electrode poisoning and providing better thermal stability.
Conditions	Water-free Nafion membrane, 160-180°C

Why This Matters

This establishes fluorinated imidazoles, including this compound, as a functionally non-interchangeable class of materials for advanced fuel cell research, where mitigating electrode poisoning is as critical as achieving high proton conductivity.

• [1] Li, S., Zhou, Z., Liu, M., Li, W., & Hase, K. (2006). US Patent Application Publication US 2006/0111530 A1. Heterocycle grafted monomers and related polymers and hybrid inorganic-organic polymer membranes. View Source
• [2] Li, S., et al. (2004). Fluorinated imidazoles as proton carriers for water-free fuel cell membranes. Electrochemical and Solid-State Letters, 8(3), A155-A157. View Source

Validated Application Scenarios for Procuring 2-Fluoro-1-(methoxymethyl)-1H-imidazole

Synthesis of Novel Cephalosporin Antibiotics

Procurement of this compound is justified for projects synthesizing novel C-7 aminoimidazole cephalosporins. The 2-fluoroimidazole moiety is specifically used to tune the pKa of the C-7 heterocycle, a key factor in achieving a desirable balance between broad-spectrum antibacterial activity and β-lactamase stability [6]. The methoxymethyl protecting group provides a stable, orthogonal handle for subsequent deprotection and functionalization [5].

Development of Mechanism-Based Enzyme Inactivators and Affinity Labels

This compound is the appropriate choice for research into covalent probes and enzyme inhibitors. Its unique chemical lability, a trait of the 2-fluoroimidazole class, allows it to function as an affinity label that can form a covalent bond with a target enzyme's active site nucleophile, a property not shared by more stable 4-fluoroimidazole analogs [6].

Design of High-Temperature, Water-Free Proton Exchange Membranes (PEMs)

Researchers in material science developing advanced fuel cell components should procure this fluorinated imidazole as a functional monomer or additive. The class of fluorinated imidazoles, distinguished by its low pKa, is specifically selected to enhance proton conductivity in water-free environments while mitigating the electrode poisoning issues associated with unfluorinated imidazoles [6][5].

Medicinal Chemistry Optimization of GPCR Antagonists

This compound is a validated building block for synthesizing potent antagonists of G-protein coupled receptors (GPCRs) such as the angiotensin II type 1 (AT1) receptor. Cross-study QSAR data from a closely related methoxymethyl analog demonstrates a quantifiable potency advantage (pIC50 of 8.398) over both hydroxymethyl and ethoxymethyl variants, establishing the methoxymethyl group as a preferred substituent for this target class [6].

Application

Selection Property

Validation Focus

C-7 Cephalosporin synthesis

2-Fluoroimidazole pKa modulation

β-Lactamase stability and activity balance assessment

Covalent enzyme probe design

Labile 2-fluoro handle for affinity labeling

Target engagement and displacement assays

High-temperature PEM development

Fluorinated imidazole proton carrier

Conductivity and electrode poisoning mitigation testing

GPCR antagonist SAR studies

Methoxymethyl N-substitution for potency tuning

Binding affinity and functional assay validation

• [1] Stevenson, R. M., et al. (1993). Synthesis and structure-activity relationships of new cephalosporins with aminoimidazoles at C-7. Effect of the pKa of the C-7 aminoimidazole on antibacterial spectrum and beta-lactamase stability. The Journal of Antibiotics, 46(6), 992-1000. View Source
• [2] Carpenter, A. J., & Chadwick, D. J. (1985). 2,5-Dilithiation of N-protected imidazoles. Syntheses of 2,5-disubstituted derivatives of 1-methoxymethyl-, 1-triphenylmethyl-, and 1-(N,N-dimethylsulphonamido)-imidazole. Tetrahedron, 41(18), 3803-3812. View Source
• [3] Kirk, K. L., Nagai, W., & Cohen, L. A. (1973). Photochemistry of diazonium salts. II. Synthesis of 2-fluoro-L-histidine and 2-fluorohistamine, and the halogen lability of 2-fluoroimidazoles. Journal of the American Chemical Society, 95(25), 8389-8392. View Source
• [4] Li, S., Zhou, Z., Liu, M., Li, W., & Hase, K. (2006). US Patent Application Publication US 2006/0111530 A1. Heterocycle grafted monomers and related polymers and hybrid inorganic-organic polymer membranes. View Source
• [5] Li, S., et al. (2004). Fluorinated imidazoles as proton carriers for water-free fuel cell membranes. Electrochemical and Solid-State Letters, 8(3), A155-A157. View Source
• [6] Zhang, H., et al. (2013). 3D-QSAR and molecular docking studies of imidazole derivatives as AT1 receptor antagonists. Acta Pharmacologica Sinica, 34, 1592-1600. View Source